Aerocyanidin
Description
Aerocyanidin is a natural product found in Chromobacterium violaceum with data available.
Properties
CAS No. |
113701-99-8 |
|---|---|
Molecular Formula |
C15H25NO4 |
Molecular Weight |
283.36 g/mol |
IUPAC Name |
11-(3-isocyano-3-methyloxiran-2-yl)undecaneperoxoic acid |
InChI |
InChI=1S/C15H25NO4/c1-15(16-2)13(19-15)11-9-7-5-3-4-6-8-10-12-14(17)20-18/h13,18H,3-12H2,1H3 |
InChI Key |
NYURBVOZXRWAPK-UHFFFAOYSA-N |
SMILES |
CC1(C(O1)CCCCCCCCCCC(=O)OO)[N+]#[C-] |
Canonical SMILES |
CC1(C(O1)CCCCCCCCCCC(=O)OO)[N+]#[C-] |
Synonyms |
aerocyanidin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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